Cas no 2228497-79-6 (tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)cyclopentylcarbamate
• CAS No: 2228497-79-6
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 6264723
• PubChem ID: 165620059
• Update Time: 2025-06-10

tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)cyclopentylcarbamate
• 2228497-79-6
• EN300-1874006
• tert-butyl N-[1-(4-amino-1,2-oxazol-5-yl)cyclopentyl]carbamate

• Inchi： 1S/C13H21N3O3/c1-12(2,3)18-11(17)16-13(6-4-5-7-13)10-9(14)8-15-19-10/h8H,4-7,14H2,1-3H3,(H,16,17)
• InChI Key： YGVINNDNXXIAHL-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1(CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)cyclopentylcarbamate

Comprehensive Overview of tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)cyclopentylcarbamate (CAS No. 2228497-79-6)

The compound tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)cyclopentylcarbamate (CAS No. 2228497-79-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2-oxazole ring and a cyclopentylcarbamate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of the 4-amino group further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for heterocyclic compounds like tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)cyclopentylcarbamate has surged due to their role in developing novel therapeutics. This compound aligns with current trends in precision medicine and targeted drug delivery, addressing key challenges in oncology and infectious diseases. Its CAS No. 2228497-79-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, its stability and solubility properties make it a candidate for high-throughput screening platforms.

From a synthetic chemistry perspective, the tert-butyl group in tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)cyclopentylcarbamate offers protective advantages during multi-step reactions. This feature is critical for optimizing yields in complex syntheses, a topic widely discussed in organic chemistry forums. The compound’s 1,2-oxazole core is also a hotspot for structure-activity relationship (SAR) studies, as it mimics motifs found in natural products with antimicrobial and anti-inflammatory properties.

Environmental and regulatory considerations are increasingly shaping the use of such compounds. tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)cyclopentylcarbamate is designed to meet green chemistry principles, minimizing hazardous byproducts. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing the environmental footprint of chemical manufacturing. Researchers are exploring its biodegradability and eco-toxicity profiles to ensure compliance with REACH and FDA guidelines.

The commercial potential of CAS No. 2228497-79-6 is underscored by its inclusion in catalogs of leading fine chemical suppliers. Its pricing and availability are frequently queried in procurement databases, highlighting its industrial relevance. Furthermore, patents citing this compound often focus on its utility in peptide mimetics and small-molecule inhibitors, areas of intense interest in biotechnology startups and academic labs alike.

In conclusion, tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)cyclopentylcarbamate represents a convergence of innovation in synthetic chemistry and applied life sciences. Its versatility and compliance with modern safety standards position it as a cornerstone in next-generation chemical research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing drug development and material science.